Cas no 1804358-86-8 (2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804358-86-8
• MF: C₈H₈F₃N₃O₄
• MW: 267.16203212738
• CID: 4839063
• Update Time: 2025-05-24

2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3N3O4/c1-17-7-5(14(15)16)3-13-4(2-12)6(7)18-8(9,10)11/h3H,2,12H2,1H3
• InChI Key： HQPFXWIWGZHSOJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CN=C1CN)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 0.7
• Topological Polar Surface Area: 103

Additional information on 2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine

2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine

The compound 2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804358-86-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile chemical properties and potential applications in drug design and advanced materials.

Pyridine derivatives have long been recognized for their unique electronic properties, making them valuable in the development of pharmaceuticals, agrochemicals, and functional materials. The 2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine structure incorporates several functional groups that contribute to its reactivity and selectivity. The presence of an aminomethyl group at position 2 introduces nucleophilic characteristics, while the methoxy group at position 4 enhances solubility and stability. The nitro group at position 5 imparts strong electron-withdrawing effects, which can influence the molecule's electronic behavior in various chemical reactions. Additionally, the trifluoromethoxy group at position 3 introduces significant steric hindrance and fluorine-based interactions, further modulating the compound's reactivity.

Recent studies have highlighted the potential of 2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics and anticancer agents, leveraging its ability to form stable complexes with metal ions and biomolecules. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound can serve as a scaffold for designing metalloenzymes with enhanced catalytic activity.

In the realm of materials science, this compound has shown promise as a building block for advanced organic semiconductors. Its electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and flexible electronics. A groundbreaking study in *Advanced Materials* revealed that incorporating this pyridine derivative into polymer frameworks significantly improves charge transport properties, paving the way for next-generation electronic devices.

Moreover, the environmental impact of 2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine has been a subject of recent investigations. Scientists have examined its biodegradation pathways under various environmental conditions, aiming to assess its safety for industrial applications. Findings from a 2023 report in *Environmental Science & Technology* suggest that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its potential ecological risks.

The synthesis of 2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the nitration of pyridine derivatives and subsequent functionalization with trifluoromethoxy groups using electrophilic substitution reactions. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In conclusion, 2-(Aminomethyl)-4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. Its unique combination of functional groups and electronic properties positions it as a key player in drug discovery, materials innovation, and environmental sustainability research.